Cas no 39257-91-5 (Methyl 4-Sulfanylbutanoate)

Methyl 4-Sulfanylbutanoate is a sulfur-containing ester with the molecular formula C5H10O2S. This compound is characterized by its sulfanyl (thiol) functional group, which imparts reactivity useful in organic synthesis and flavor/fragrance applications. Its structure combines the ester moiety with a terminal thiol, enabling participation in nucleophilic reactions, such as thiol-ene click chemistry, as well as serving as a precursor for more complex sulfur-based molecules. The compound's volatility and distinct odor profile make it relevant in aroma chemistry, where it may contribute to fruity or savory notes. Careful handling is advised due to the potential reactivity of the thiol group and its sensitivity to oxidation.

Methyl 4-Sulfanylbutanoate structure

Product Name:Methyl 4-Sulfanylbutanoate

CAS No:39257-91-5

MF:C₅H₁₀O₂S

MW:134.196700572968

CID:1502629

Update Time:2025-06-06

Methyl 4-Sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-mercapto-, methyl ester
- Methyl 4-Sulfanylbutanoate
- Inchi： 1S/C5H10O2S/c1-7-5(6)3-2-4-8/h8H,2-4H2,1H3
- InChI Key： YRIAPEVGKLRGHX-UHFFFAOYSA-N
- SMILES： SCCCC(=O)OC

Computed Properties

Exact Mass: 134.0402

Experimental Properties

PSA: 26.3

Methyl 4-Sulfanylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1129804-100mg	Methyl 4-mercaptobutanoate	39257-91-5	95%	100mg	$63.0	2025-02-21
Ambeed	A1129804-250mg	Methyl 4-mercaptobutanoate	39257-91-5	95%	250mg	$103.0	2025-02-21
Ambeed	A1129804-1g	Methyl 4-mercaptobutanoate	39257-91-5	95%	1g	$293.0	2025-02-21
TRC	M106098-25mg	Methyl 4-Sulfanylbutanoate	39257-91-5		25mg	$190.00	2023-05-18
TRC	M106098-100mg	Methyl 4-Sulfanylbutanoate	39257-91-5		100mg	$ 800.00	2023-09-07
TRC	M106098-250mg	Methyl 4-Sulfanylbutanoate	39257-91-5		250mg	$1499.00	2023-05-18
Enamine	EN300-75748-0.05g	methyl 4-sulfanylbutanoate	39257-91-5	93%	0.05g	$66.0	2023-02-12
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